Cas no 71628-08-5 (2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3-(dodecyloxy)-3,4-dihydro-, (2R,3S)-)
71628-08-5 structure
Product Name:2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3-(dodecyloxy)-3,4-dihydro-, (2R,3S)-
CAS No:71628-08-5
MF:C27H38O6
MW:458.587028980255
CID:577965
PubChem ID:156188
Update Time:2025-04-19
2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3-(dodecyloxy)-3,4-dihydro-, (2R,3S)- Chemical and Physical Properties
Names and Identifiers
-
- 2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3-(dodecyloxy)-3,4-dihydro-, (2R,3S)-
- 2H-1-Benzopyran-5,7-diol, 2-(3,4-dihydroxyphenyl)-3-(dodecyloxy)-3,4-dihydro-, (2R-trans)-
- (2R,3S)-2-(3,4-dihydroxyphenyl)-3-dodecoxy-3,4-dihydro-2H-chromene-5,7-diol
- SCHEMBL5324741
- 71628-08-5
- DTXSID20221871
- CHEMBL1087800
-
- Inchi: 1S/C27H38O6/c1-2-3-4-5-6-7-8-9-10-11-14-32-26-18-21-23(30)16-20(28)17-25(21)33-27(26)19-12-13-22(29)24(31)15-19/h12-13,15-17,26-31H,2-11,14,18H2,1H3/t26-,27+/m0/s1
- InChI Key: VILVUXGYJZIYEI-RRPNLBNLSA-N
- SMILES: O(CCCCCCCCCCCC)[C@H]1CC2C(=CC(=CC=2O[C@@H]1C1C=CC(=C(C=1)O)O)O)O
Computed Properties
- Exact Mass: 458.26694
- Monoisotopic Mass: 458.267
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 33
- Rotatable Bond Count: 13
- Complexity: 531
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.5
- Topological Polar Surface Area: 99.4Ų
Experimental Properties
- Density: 1.21
- Boiling Point: 649.1°Cat760mmHg
- Flash Point: 346.3°C
- Refractive Index: 1.598
- PSA: 99.38
2H-1-Benzopyran-5,7-diol,2-(3,4-dihydroxyphenyl)-3-(dodecyloxy)-3,4-dihydro-, (2R,3S)- Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Jadwiga Frelek,Marcin Górecki,Marta Łaszcz,Agata Suszczyńska,Elemér Vass,Wojciech J. Szczepek Chem. Commun., 2012,48, 5295-5297
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